Cas no 819867-22-6 (Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl-)

• Product Name: Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl-
• CAS No: 819867-22-6
• MF: C₂₇H₂₅P
• MW: 380.461168050766
• CID: 701885
• PubChem ID: 71420657
• Update Time: 2025-04-19

Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl-
• diphenyl-[2-(2-propan-2-ylphenyl)phenyl]phosphane
• Diphenyl[2'-(propan-2-yl)[1,1'-biphenyl]-2-yl]phosphane
• DTXSID90839841
• 819867-22-6
• SCHEMBL3997889

• Inchi： 1S/C27H25P/c1-21(2)24-17-9-10-18-25(24)26-19-11-12-20-27(26)28(22-13-5-3-6-14-22)23-15-7-4-8-16-23/h3-21H,1-2H3
• InChI Key： FZLSKSDSHXFQGI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 380.169387795g/mol
• Monoisotopic Mass: 380.169387795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų